N~1~-(2-bromophenyl)-N~2~-(3-methylbenzyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: N-(2-bromophenyl)-2-[(3-methylphenyl)methyl-(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C23H23BrN2O3S/c1-17-10-12-20(13-11-17)30(28,29)26(15-19-7-5-6-18(2)14-19)16-23(27)25-22-9-4-3-8-21(22)24/h3-14H,15-16H2,1-2H3,(H,25,27)
• InChI Key: AQFOJNCKAOMLIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC(=C2)C)CC(=O)NC3=CC=CC=C3Br
• Molecular Formula: C23H23BrN2O3S
• Molecular Weight: 487.4 g/mol

Description

The compound “N~1~-(2-bromophenyl)-N~2~-(3-methylbenzyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide” is a complex organic molecule. It contains several functional groups including an amide group (-CONH2), a sulfonyl group (-SO2-), and aromatic rings (benzene rings). The presence of these functional groups suggests that this compound could have interesting chemical properties and could potentially be used in a variety of chemical reactions.

Synthesis Analysis

The synthesis of this compound would likely involve several steps, including the formation of the amide bond, the introduction of the sulfonyl group, and the attachment of the aromatic rings. .

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The exact structure would depend on the arrangement of these groups in the molecule.

Chemical Reactions Analysis

This compound could potentially participate in a variety of chemical reactions due to the presence of the amide, sulfonyl, and aromatic groups. For example, the amide group could participate in hydrolysis reactions, the sulfonyl group could participate in substitution reactions, and the aromatic rings could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the amide, sulfonyl, and aromatic groups. For example, it would likely have a relatively high boiling point due to the presence of these polar groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “N~1~-(2-bromophenyl)-N~2~-(3-methylbenzyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.